Cas no 81548-03-0 (2H-Tetrazole-2-aceticacid, ethyl ester)

• Product Name: 2H-Tetrazole-2-aceticacid, ethyl ester
• CAS No: 81548-03-0
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 731265
• PubChem ID: 430806
• Update Time: 2025-04-19

2H-Tetrazole-2-aceticacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-aceticacid, ethyl ester
• ethyl 2-(tetrazol-2-yl)acetate
• SCHEMBL333146
• 81548-03-0
• NSC-282046
• NSC282046
• DTXSID80330599
• Ethyl 2-(2H-1,2,3,4-tetraazol-2-yl)acetate
• AKOS005264467

• Inchi： 1S/C5H8N4O2/c1-2-11-5(10)3-9-7-4-6-8-9/h4H,2-3H2,1H3
• InChI Key： NWGLEJPMJQYVOY-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1N=NC=N1)=O

Computed Properties

• Exact Mass: 156.065
• Monoisotopic Mass: 156.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.39g/cm3
• Boiling Point: 273.2ºC at 760mmHg
• Flash Point: 119ºC
• Refractive Index: 1.596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives